5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide

• IUPAC Name: 5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C15H12Cl2N2O3/c16-11-3-1-2-10(8-11)6-7-18-15(20)13-9-12(17)4-5-14(13)19(21)22/h1-5,8-9H,6-7H2,(H,18,20)
• InChI Key: XBFAJRUBSBYIPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)C2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H12Cl2N2O3
• Molecular Weight: 339.2 g/mol

Description

5-chloro-N-[2-(3-chlorophenyl)ethyl]-2-nitrobenzamide, commonly known as CCNE, is a chemical compound that has been widely researched due to its potential applications in the field of medicine. CCNE is a member of the benzamide family of compounds and is known for its ability to inhibit the growth of cancer cells. In

Mechanism of Action

The mechanism of action of CCNE involves the inhibition of tubulin polymerization, which is necessary for the formation of the microtubules that make up the cytoskeleton of cells. By inhibiting tubulin polymerization, CCNE disrupts the normal functioning of cancer cells and leads to their death.
Biochemical and Physiological Effects
CCNE has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. CCNE has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using CCNE in lab experiments is its ability to selectively target cancer cells while leaving healthy cells intact. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using CCNE in lab experiments is its toxicity, which can limit its effectiveness.

Future Directions

There are several future directions for research on CCNE. One area of research is the development of new cancer therapies that use CCNE as a key component. Another area of research is the study of CCNE's potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease. Additionally, research is needed to better understand the mechanism of action of CCNE and its potential side effects.
Conclusion
In conclusion, CCNE is a chemical compound that has been extensively studied for its potential applications in the field of medicine. Its ability to selectively target cancer cells while leaving healthy cells intact makes it a promising candidate for the development of new cancer therapies. However, further research is needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of CCNE involves several steps, including the reaction of 3-chloroacetophenone with ethylmagnesium bromide to form 3-chloro-1-phenylethanol, which is then reacted with 5-chloro-2-nitrobenzoyl chloride to form CCNE. The synthesis of CCNE is a complex process that requires a high level of expertise and specialized equipment.

Scientific Research Applications

CCNE has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. CCNE has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.